Cas no 2680677-85-2 (1-(4-{(prop-2-en-1-yloxy)carbonylamino}butyl)piperidine-4-carboxylic acid)

• Product Name: 1-(4-{(prop-2-en-1-yloxy)carbonylamino}butyl)piperidine-4-carboxylic acid
• CAS No: 2680677-85-2
• MF: C₁₄H₂₄N₂O₄
• MW: 284.351364135742
• CID: 5632990
• PubChem ID: 165908439
• Update Time: 2025-05-19

1-(4-{(prop-2-en-1-yloxy)carbonylamino}butyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28286897
• 2680677-85-2
• 1-(4-{[(prop-2-en-1-yloxy)carbonyl]amino}butyl)piperidine-4-carboxylic acid
• 1-(4-{(prop-2-en-1-yloxy)carbonylamino}butyl)piperidine-4-carboxylic acid

• Inchi： 1S/C14H24N2O4/c1-2-11-20-14(19)15-7-3-4-8-16-9-5-12(6-10-16)13(17)18/h2,12H,1,3-11H2,(H,15,19)(H,17,18)
• InChI Key： DRTYJMHWERVQHV-UHFFFAOYSA-N
• SMILES： OC(C1CCN(CCCCNC(=O)OCC=C)CC1)=O

Computed Properties

• Exact Mass: 284.17360725g/mol
• Monoisotopic Mass: 284.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 78.9Ų

Additional information on 1-(4-{(prop-2-en-1-yloxy)carbonylamino}butyl)piperidine-4-carboxylic acid

Research Brief on 1-(4-{(prop-2-en-1-yloxy)carbonylamino}butyl)piperidine-4-carboxylic acid (CAS: 2680677-85-2)

The compound 1-(4-{(prop-2-en-1-yloxy)carbonylamino}butyl)piperidine-4-carboxylic acid (CAS: 2680677-85-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of novel bioactive molecules. Its piperidine-4-carboxylic acid core, coupled with the prop-2-en-1-yloxy carbonylamino butyl side chain, offers a scaffold for further chemical modifications, making it a valuable building block in medicinal chemistry. Researchers have explored its utility in the development of protease inhibitors, GPCR modulators, and other small-molecule therapeutics.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was utilized as a key intermediate in the synthesis of a series of novel dipeptidyl peptidase-4 (DPP-4) inhibitors. The study demonstrated that derivatives of 1-(4-{(prop-2-en-1-yloxy)carbonylamino}butyl)piperidine-4-carboxylic acid exhibited potent inhibitory activity against DPP-4, an enzyme implicated in type 2 diabetes. The researchers attributed this activity to the compound's ability to form stable interactions with the enzyme's active site.

Another notable application of this compound was reported in a 2022 study focusing on neurodegenerative diseases. The research team synthesized a library of derivatives targeting the sigma-1 receptor, a protein involved in neuroprotection. Preliminary results indicated that certain derivatives of 1-(4-{(prop-2-en-1-yloxy)carbonylamino}butyl)piperidine-4-carboxylic acid exhibited promising neuroprotective effects in vitro, suggesting potential for further development as therapeutics for Alzheimer's disease and other neurodegenerative conditions.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of 1-(4-{(prop-2-en-1-yloxy)carbonylamino}butyl)piperidine-4-carboxylic acid. A 2023 patent application described an improved synthetic route that enhances yield and purity while reducing production costs. This development is particularly significant for scaling up production for preclinical and clinical studies.

Despite these promising developments, challenges remain in the further exploration of this compound. Current research is addressing issues such as bioavailability and metabolic stability of its derivatives. Future directions may include structural optimization to improve pharmacokinetic properties and expand the therapeutic potential of this interesting chemical entity.

In conclusion, 1-(4-{(prop-2-en-1-yloxy)carbonylamino}butyl)piperidine-4-carboxylic acid (CAS: 2680677-85-2) represents a valuable scaffold in medicinal chemistry with demonstrated applications in multiple therapeutic areas. The compound's versatility and the recent research advancements position it as an important focus for future drug discovery efforts in the chemical biology and pharmaceutical fields.